(R)-N-((1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl)-3-((2S,3S)-2-hydroxy-3-((R)-2-(2-(4-methoxyphenyl)acetamido)-3-(methylthio)propanamido)-4-phenylbutanoyl)-5,5-dimethylthiazolidine-4-carboxamide

• Molecular Formula: C38H46N4O7S2
• Molecular Weight: 734.9 g/mol
• IUPAC Name: (4R)-N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-[(2S,3S)-2-hydroxy-3-[[(2R)-2-[[2-(4-methoxyphenyl)acetyl]amino]-3-methylsulfanylpropanoyl]amino]-4-phenylbutanoyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C38H46N4O7S2/c1-38(2)34(36(47)41-32-27-13-9-8-12-25(27)20-30(32)43)42(22-51-38)37(48)33(45)28(18-23-10-6-5-7-11-23)40-35(46)29(21-50-4)39-31(44)19-24-14-16-26(49-3)17-15-24/h5-17,28-30,32-34,43,45H,18-22H2,1-4H3,(H,39,44)(H,40,46)(H,41,47)/t28-,29-,30+,32-,33-,34+/m0/s1
• InChI Key: GJESXLGDWNCUSK-DYCNJNKSSA-N
• Isomeric SMILES: CC1([C@H](N(CS1)C(=O)[C@H]([C@H](CC2=CC=CC=C2)NC(=O)[C@H](CSC)NC(=O)CC3=CC=C(C=C3)OC)O)C(=O)N[C@@H]4[C@@H](CC5=CC=CC=C45)O)C
• Canonical SMILES: CC1(C(N(CS1)C(=O)C(C(CC2=CC=CC=C2)NC(=O)C(CSC)NC(=O)CC3=CC=C(C=C3)OC)O)C(=O)NC4C(CC5=CC=CC=C45)O)C

Description

KNI-10315 is a small molecular drug with a molecular weight of 734.9. It is known for its potential therapeutic applications, particularly in the treatment of malaria. The compound is a potent inhibitor of plasmepsins, which are enzymes involved in the hemoglobin degradation pathway of the malaria parasite, Plasmodium falciparum .

Preparation Methods

The synthetic routes for KNI-10315 involve multiple steps, including the formation of key intermediates and their subsequent coupling reactions. The preparation methods typically involve:

Formation of Intermediates: The initial steps involve the synthesis of key intermediates through various organic reactions such as condensation, cyclization, and protection-deprotection sequences.

Coupling Reactions: The intermediates are then coupled using reagents like coupling agents and catalysts under specific reaction conditions to form the final compound.

Purification: The final product is purified using techniques such as chromatography to obtain KNI-10315 in its pure form.

Chemical Reactions Analysis

KNI-10315 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents under controlled conditions to form oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents to obtain reduced forms of the compound.

Substitution: KNI-10315 can undergo substitution reactions where functional groups are replaced with other groups using appropriate reagents and conditions.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to break down into smaller fragments.

Scientific Research Applications

KNI-10315 has a wide range of scientific research applications, including:

Chemistry: It is used as a reference compound in the study of plasmepsin inhibitors and their structure-activity relationships.

Biology: The compound is used in biological studies to understand the role of plasmepsins in the malaria parasite and to develop new antimalarial drugs.

Medicine: KNI-10315 is being investigated for its potential therapeutic applications in the treatment of malaria and other diseases caused by parasitic infections.

Industry: The compound is used in the pharmaceutical industry for the development of new drugs targeting plasmepsins.

Comparison with Similar Compounds

KNI-10315 is unique compared to other plasmepsin inhibitors due to its high potency and selectivity. Similar compounds include:

KNI-10742: Another potent plasmepsin inhibitor with a similar mechanism of action.

KNI-10743: Known for its flexibility at the P2 position, enhancing its interactions with the enzyme.

KNI-10333: Contains different substituents at the P3 position, creating novel hydrogen-bonding contacts.

KNI-10343: Similar to KNI-10333 but with variations in the substituents at the P3 position.

KNI-10315 stands out due to its specific structural features that enhance its binding affinity and inhibitory activity against plasmepsins, making it a promising candidate for further drug development.